6-Benzylaminopurine 9-(beta-D-glucoside) chemical structure
6-Benzylaminopurine 9-(beta-D-glucoside) chemical structure
6-Benzylaminopurine 9-( -D-glucoside): Structural Elucidation, Metabolic Dynamics, and Analytical Profiling[1]
Executive Summary
6-Benzylaminopurine 9-(
Unlike the active free base, 6-BA-9G is historically categorized as a biologically stable, inactive "storage" form or a detoxification product.[1] However, recent metabolomic profiling suggests a more complex role in cytokinin homeostasis.[1] This guide provides a rigorous examination of the 6-BA-9G chemical architecture, distinguishing it from its N7-isomer, and details validated protocols for its synthesis, extraction, and mass-spectrometric quantification.[1]
Chemical Architecture & Molecular Dynamics[1]
Structural Identity
The core structure of 6-BA-9G consists of a purine ring substituted at the
Key Physicochemical Properties:
| Property | Data |
| IUPAC Name | N-benzyl-9-( |
| Common Abbr. | 6-BA-9G, BAP-9G |
| Molecular Formula | |
| Molecular Weight | 387.39 g/mol |
| Solubility | Soluble in DMSO, MeOH; sparingly soluble in water (higher than free base) |
| UV Max ( | ~269 nm (pH dependent) |
The Isomerism Challenge: N7 vs. N9
During metabolic conjugation or chemical synthesis, glucosylation can occur at the
-
N9-Glucoside (6-BA-9G): Thermodynamically favored in many synthetic pathways; biologically stable; often resistant to
-glucosidases.[1] -
N7-Glucoside (6-BA-7G): Often formed as a minor metabolite; distinct biological activity profile.[1]
Structural Visualization: The following diagram illustrates the connectivity and the critical N9-linkage.
Figure 1: Structural hierarchy of 6-BA-9G highlighting the critical N9-glycosidic bond.[1]
Metabolic Pathway & Biological Logic[1]
The formation of 6-BA-9G is not merely a waste pathway; it acts as a metabolic shunt.[1] Understanding this pathway is crucial for researchers studying plant growth regulators (PGRs).[1]
The "Storage vs. Detoxification" Mechanism
-
Conjugation: Cytokinin-N-glucosyltransferases (CNGTs) transfer glucose from UDP-glucose to the
position.[1] -
Stability: Unlike O-glucosides (which are rapidly hydrolyzed by
-glucosidases to release active cytokinin), N-glucosides are exceptionally stable.[1] -
Oxidation: The enzyme Cytokinin Oxidase/Dehydrogenase (CKX) degrades free cytokinins. Glucosylation at N9 protects the purine ring from CKX attack, effectively preserving the molecule in an inactive state.
Figure 2: Metabolic flux of 6-Benzylaminopurine.[1][3][4][5][6] Note the stability of the N9-glucoside pathway.
Analytical Characterization Strategies
For drug development and plant physiology professionals, correctly identifying 6-BA-9G is the primary challenge.[1]
Nuclear Magnetic Resonance (NMR) Validation
Differentiation between N7 and N9 isomers is impossible via Mass Spectrometry alone.[1] NMR is the gold standard.
-
Proton (
) NMR: The anomeric proton ( ) of the glucose moiety typically appears as a doublet at 5.5–6.0 ppm. -
HMBC (Heteronuclear Multiple Bond Correlation): This is the definitive test.
LC-MS/MS Fragmentation Logic
In triple-quadrupole systems (LC-MS/MS), 6-BA-9G follows a predictable fragmentation pattern useful for Multiple Reaction Monitoring (MRM).
Fragmentation Pathway:
-
Precursor Ion:
[1] -
Primary Product: Loss of glucose moiety (
).[1]- (Protonated 6-BA base).[1]
-
Secondary Product: Loss of benzyl group or purine ring fragmentation.[1]
- (Tropylium ion/Benzyl cation).[1]
MRM Transition Table:
| Analyte | Precursor (m/z) | Product Quant (m/z) | Product Qual (m/z) | Collision Energy (eV) |
| 6-BA-9G | 388.2 | 226.1 | 91.1 | 25 - 35 |
| 6-BA (Base) | 226.1 | 91.1 | 148.1 | 20 - 30 |
Experimental Protocols
Protocol A: Chemical Synthesis (Vorbrüggen Adaptation)
For the generation of analytical standards.
Principle: Silylation of the purine base followed by Lewis acid-catalyzed glycosylation.[1]
-
Silylation: Suspend 6-benzylaminopurine (1 eq) in dry acetonitrile. Add BSA (N,O-Bis(trimethylsilyl)acetamide) (3 eq).[1] Reflux under Argon for 2 hours until the solution is clear (formation of silylated intermediate).
-
Coupling: Cool to
. Add 1,2,3,4,6-Penta-O-acetyl- -D-glucopyranose (1.1 eq) and TMSOTf (Trimethylsilyl trifluoromethanesulfonate) (1.2 eq) as a catalyst.[1] -
Reaction: Stir at room temperature for 4-12 hours. Monitor via TLC (EtOAc/Hexane).[1]
-
Workup: Quench with ice-cold
. Extract with Dichloromethane (DCM).[1] -
Deprotection: Dissolve the acetylated intermediate in MeOH/Ammonia or NaOMe/MeOH to remove acetyl groups.
-
Purification: Recrystallize from Ethanol or purify via Flash Chromatography (C18).
-
Validation: Confirm regioselectivity (N9 vs N7) via HMBC NMR.[1]
-
Protocol B: Extraction from Plant Tissue
For metabolomic profiling.[1]
-
Homogenization: Grind 100mg lyophilized plant tissue in liquid nitrogen.
-
Extraction: Add 1 mL extraction solvent (Methanol:Water:Formic Acid, 75:20:5 v/v/v). Vortex for 1 min.
-
Sonication: Sonicate on ice for 15 mins to disrupt cell walls.
-
Incubation: Shake at
for 4 hours (or overnight) to ensure complete extraction of polar glucosides. -
Clarification: Centrifuge at 12,000 x g for 10 mins. Collect supernatant.
-
Purification (SPE): Pass supernatant through an HLB (Hydrophilic-Lipophilic Balance) SPE cartridge.[1]
-
Analysis: Evaporate eluate under nitrogen, reconstitute in initial LC mobile phase, and inject into LC-MS/MS.
References
-
Structural Characterization & Isomerism
-
Metabolic Pathways
-
Analytical Methods (LC-MS/MS)
-
Synthesis Protocols
Sources
- 1. 6-Benzylaminopurine - Wikipedia [en.wikipedia.org]
- 2. Cytokinin N-glucosides: Occurrence, Metabolism and Biological Activities in Plants - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. Frontiers | UPLC–MS-Based Non-targeted Analysis of Endogenous Metabolite Changes in the Leaves of Scabiosa tschiliensis Grüning Induced by 6-Benzylaminopurine and Kinetin [frontiersin.org]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
